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Compound of Interest

Compound Name: Resorufin-d6

Cat. No.: B1442362

Introduction

Resorufin-d6 is the deuterium-labeled form of Resorufin, a highly fluorescent pink dye.[1] Due
to its isotopic labeling, Resorufin-d6 serves as an excellent internal standard for quantitative
analysis in various research applications, particularly in mass spectrometry (MS)-based
methods such as liquid chromatography-mass spectrometry (LC-MS).[1] Its key application is
to correct for variations in sample preparation and instrument response, ensuring accurate
guantification of its non-labeled counterpart, Resorufin, or other analytes. Resorufin itself is the
fluorescent product of reactions involving the substrate Resazurin, which is widely used to
measure cell viability and enzymatic activity.

Physicochemical Properties and Storage

Resorufin-d6 is a brown to dark brown solid powder.[1] Proper handling and storage are
critical to maintain its integrity. The solid compound should be stored at 4°C, sealed, and
protected from moisture and light.[1] Once dissolved into a stock solution, it should be
aliquoted to avoid repeated freeze-thaw cycles and stored under specific conditions for optimal
stability.[1]

Data Presentation: Resorufin-d6 Properties

The following table summarizes the key quantitative data for Resorufin-d6.
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Property Value Reference(s)
Molecular Formula C12HDeNO3 [1]

Molecular Weight 219.23 g/mol [1]

CAS Number 1196157-65-9 [1]
Appearance Brown to dark brown solid [1]

Purity (Isotopic) >98 atom % D

Melting Point >300 °C [2]

Dimethyl sulfoxide (DMSO) is
commonly used for Resorufin.
[31[4][5] 0.5 M NaCH is also

effective for Resorufin.[1][6]

Recommended Solvents

i 4°C, sealed, away from
Storage (Solid) ] ) [1]
moisture and light.

-20°C for up to 1 month; -80°C
) for up to 6 months.[1]
Storage (Stock Solution) _
Solutions should be protected

from light.[1]

Experimental Protocol: Preparation of a 1 mM
Resorufin-d6 Stock Solution

This protocol details the steps to prepare a 1 mM stock solution of Resorufin-d6 in DMSO.
This concentration is a common starting point for creating working solutions for various
analytical applications.

Materials
¢ Resorufin-d6 solid powder (CAS: 1196157-65-9)

e Anhydrous Dimethyl sulfoxide (DMSO), spectroscopy or LC-MS grade
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Microcentrifuge tubes (amber or covered in foil)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Procedure

Acclimatization: Before opening, allow the vial of Resorufin-d6 solid to equilibrate to room
temperature for at least 20 minutes. This prevents condensation of moisture on the
compound.

Weighing: Tare the analytical balance with a clean microcentrifuge tube. Carefully weigh out
the desired amount of Resorufin-d6 powder. For example, to prepare 1 mL of a 1 mM
solution, weigh approximately 0.22 mg of Resorufin-d6é (Molecular Weight = 219.23 g/mol ).

o Calculation: Mass (mg) = Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol )
x 1000 (mg/qg)

o Example: 0.001 L x 0.001 mol/L x 219.23 g/mol x 1000 mg/g = 0.21923 mg

Solubilization: Add the appropriate volume of DMSO to the microcentrifuge tube containing
the weighed powder. To prepare a 1 mM stock solution with 0.22 mg of powder, add 1.0 mL
of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. If necessary, briefly sonicate the solution in a water bath to aid
dissolution. The solution should be clear.

Aliquoting: To prevent degradation from multiple freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots in light-protected microcentrifuge tubes (e.g., 20 pL
or 50 pL aliquots).[1]
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o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1] Ensure the tubes are well-sealed and protected from
light.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates a typical workflow for using a Resorufin-d6 stock solution as
an internal standard in an LC-MS/MS experiment to quantify Resorufin in a biological sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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